N-cyclopropyl-1H-1,2,4-triazole-5-carboxamide

• IUPAC Name: N-cyclopropyl-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C6H8N4O/c11-6(9-4-1-2-4)5-7-3-8-10-5/h3-4H,1-2H2,(H,9,11)(H,7,8,10)
• InChI Key: FAJGIZOUEWEFOL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NC=NN2
• Molecular Formula: C6H8N4O
• Molecular Weight: 152.15 g/mol

Description

“N-cyclopropyl-1H-1,2,4-triazole-5-carboxamide” is a chemical compound that belongs to the class of 1,2,4-triazoles. The 1,2,4-triazole ring is an essential structural component in many pharmaceuticals and pesticides. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives can be carried out using two main approaches. The first approach is based on including the necessary pharmacophore groups and substituents into the molecules of the starting reagents with the subsequent formation of the 1,2,4-triazole ring. The second approach involves the treatment of β-acylamidrazone, obtained from carboxylic acid hydrazide, with an acid chloride of the same acid in pyridine at 115°С.

Scientific Research Applications

Antibacterial Activity: Researchers have investigated its antibacterial potential, particularly against Gram-positive bacteria. .

Antifungal Properties: Cyclopropyltriazole derivatives have demonstrated antifungal activity. .

Antioxidant Applications

Antioxidants play a crucial role in protecting cells from oxidative damage. Cyclopropyltriazole derivatives have been explored for their antioxidant properties:

• .

Anti-Malarial and Anti-Leishmanial Potential

Malaria and leishmaniasis are serious tropical diseases. Cyclopropyltriazole derivatives have been investigated for their efficacy against these parasites:

Anti-Malarial Activity: Some derivatives show promising anti-malarial effects, making them interesting candidates for drug development.

Anti-Leishmanial Properties: Leishmaniasis, caused by protozoan parasites, can be debilitating. .

Organic Synthesis

Cyclopropyltriazole derivatives serve as building blocks in organic synthesis:

• Click Chemistry : The 1,2,3-triazole motif is amenable to click chemistry reactions. .

Fluorescent Imaging

Fluorescent probes are essential for biological imaging. Cyclopropyltriazole derivatives have been explored in this context:

Future Directions

The future directions for “N-cyclopropyl-1H-1,2,4-triazole-5-carboxamide” could involve further exploration of its biological activities and potential applications in various fields such as pharmaceutics and biotechnology. Further studies could also focus on the development of more efficient synthesis methods and a deeper understanding of its mechanism of action.

Mechanism of Action

Target of Action

N-cyclopropyl-1H-1,2,4-triazole-5-carboxamide is a compound belonging to the family of triazole derivatives

Mode of Action

For instance, some triazole derivatives inhibit the mitochondrial respiratory chain in fungi, leading to fungal death . Others modulate the activity of neurotransmitter receptors or voltage-gated ion channels .

Biochemical Pathways

These could potentially include pathways involved in fungal growth and neurotransmission .

Pharmacokinetics

, which suggests that it may have good bioavailability. The compound also has a polar surface area of 71 Ų and a logP of -0.93 , which could influence its absorption and distribution.